Cas no 19417-59-5 (Benzene, 1,4-bis(3-bromopropyl)-)

• Product name: Benzene, 1,4-bis(3-bromopropyl)-
• CAS No: 19417-59-5
• MF: C₁₂H₁₆BR₂
• MW: 362.14318
• CID: 96034
• PubChem ID: 13592659

Benzene, 1,4-bis(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(3-bromopropyl)-
• 1,4-bis(3-bromopropyl)benzene
• MFCD14705058
• F16834
• DTXSID90544564
• 19417-59-5
• 1,4-Bis-(3-bromopropyl)-benzene
• JMDJLONNYRBOTA-UHFFFAOYSA-N
• CS-0161842
• BS-44854
• SCHEMBL9671990
• DB-161933

• Inchi： InChI=1S/C15H22Br2/c1-11-10-12(2)15(7-5-9-17)13(3)14(11)6-4-8-16/h10H,4-9H2,1-3H3
• InChI Key： ZTWVUVBCZVKBTF-UHFFFAOYSA-N
• SMILES： BrCCCC1=C(C)C=C(C)C(CCCBr)=C1C

Computed Properties

• Exact Mass: 360.00886
• Monoisotopic Mass: 317.96188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 327.2±22.0 °C at 760 mmHg
• Flash Point: 175.7±21.6 °C
• PSA: 0
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzene, 1,4-bis(3-bromopropyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives